1-ethyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride

• Molecular Formula: C5H8ClN3O2
• Molecular Weight: 177.59 g/mol
• SMILES: CCN1C=C(N=N1)C(=O)O.Cl
• InChI: InChI=1S/C5H7N3O2.ClH/c1-2-8-3-4(5(9)10)6-7-8;/h3H,2H2,1H3,(H,9,10);1H
• InChIKey: CYTYOCXPPPJTQC-UHFFFAOYSA-N

1-Ethyl-1H-1,2,3-triazole-4-carboxylic acid Hydrochloride: Overview

1-Ethyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride (CAS 1955524-26-1, MW 177.59, C₅H₈ClN₃O₂) is a heterocyclic building block belonging to the 1,2,3-triazole-4-carboxylic acid class . The compound exists as a hydrochloride salt, which distinguishes it from the neutral free base (CAS 1211541-99-9, MW 141.13) . The triazole ring—assembled via copper-catalyzed azide-alkyne cycloaddition (CuAAC) with strict 1,4-regioselectivity —is a recognized bioisostere in medicinal chemistry for carboxylic acids, amides, and heterocycles, while the ethyl substituent at the N1 position confers specific lipophilic character (predicted LogP 0.418) relative to other N1-substituted analogs . This compound class has been validated as a key fragment in fragment-based antitumor drug discovery [1].

• [1] Pokhodylo NT, Matiychuk VS. Evaluation of the antiproliferative activity of selected 1,2,3-triazole-4-carboxylic acids — key fragments and precursors of antitumor 1,2,3-triazole-4-carboxamides. Biopolymers and Cell. 2021;37(4):303-314. View Source

Why Generic Substitution Fails for This Triazole Building Block

Triazole-carboxylic acid building blocks are not interchangeable. Three structural variables—salt form (free acid vs. hydrochloride), regiochemistry (4-COOH vs. 5-COOH), and N1-substitution (ethyl vs. methyl vs. H)—each independently alter solubility, ionization state, hydrogen-bonding capacity, and lipophilicity in ways that can shift a compound from a viable fragment hit to an inactive or intractable analog [1]. For example, the hydrochloride salt of 1-ethyl-1H-1,2,3-triazole-4-carboxylic acid provides a protonated triazole nitrogen that alters aqueous solubility and pH-dependent partitioning relative to the free acid . Similarly, the 4-COOH regioisomer positions the carboxylate in a distinct electronic environment versus the 5-COOH isomer, affecting both pKa and metal-chelation geometry [2]. The N1-ethyl group further modifies LogP by approximately +0.9 units compared to the N1-methyl analog, a difference that meaningfully impacts passive permeability and protein binding in cellular assays . These differences are directly relevant to procurement decisions where a specific salt form, regiochemistry, and N1-alkyl chain length must be specified to reproduce published SAR or synthetic protocols. The quantitative evidence below maps each of these structure–property axes to measured or computed values.

• [1] Pokhodylo NT, Matiychuk VS. Evaluation of the antiproliferative activity of selected 1,2,3-triazole-4-carboxylic acids — key fragments and precursors of antitumor 1,2,3-triazole-4-carboxamides. Biopolymers and Cell. 2021;37(4):303-314. View Source
• [2] PubChem. 1,2,3-Triazole-4-carboxylic acid (CID 140120). Computed Properties: XLogP3-AA = -0.5. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3-Triazole-4-carboxylic-acid View Source

Quantitative Differentiation Evidence vs. Closest Comparators

Hydrochloride Salt vs. Free Acid: Solubility and Handling

The hydrochloride salt (CAS 1955524-26-1, MW 177.59, C₅H₈ClN₃O₂) incorporates one equivalent of HCl, which protonates the triazole ring nitrogen and generates a charged species at physiological and mildly acidic pH. In contrast, the free acid (CAS 1211541-99-9, MW 141.13, C₅H₇N₃O₂) is a neutral molecule with a predicted pKa of 3.34 ± 0.50 . The salt form is consistently described by suppliers as exhibiting enhanced solubility in polar protic solvents (water, methanol, ethanol) and as being a stable, free-flowing powder suitable for direct weighing and dissolution in aqueous buffer systems, whereas the free acid requires organic co-solvents (e.g., DMSO, DMF) for dissolution . The molecular weight difference of 36.46 g/mol (ΔMW) corresponds precisely to HCl and must be accounted for when calculating molar equivalents in coupling or bioconjugation reactions. The hydrochloride salt also exhibits a lower predicted LogP and altered hydrogen-bond donor count (1 vs. 2 for the free acid), consistent with protonation of the triazole ring .

Evidence Dimension	Molecular weight, protonation state, and solubility behavior
Target Compound Data	MW 177.59 g/mol; hydrochloride salt; protonated triazole N; H-bond donors = 1; freely soluble in water/methanol/ethanol
Comparator Or Baseline	MW 141.13 g/mol; free acid (CAS 1211541-99-9); neutral triazole; H-bond donors = 2; requires DMSO or DMF for dissolution; predicted pKa 3.34 ± 0.50
Quantified Difference	ΔMW = +36.46 (HCl); protonation state shift from neutral to cationic; ΔH-bond donors = -1; qualitative solubility advantage in aqueous media for the hydrochloride
Conditions	Solubility classification based on vendor technical datasheets for hydrochloride vs. free acid forms; pKa predicted by ACD/Labs module (ChemicalBook)

Why This Matters

For aqueous-phase reactions (bioconjugation, peptide coupling in buffer, enzymatic assays), the hydrochloride salt eliminates the need for organic co-solvents that may denature proteins or interfere with downstream assays, and its defined stoichiometry simplifies molar calculations.

4-Carboxylic Acid vs. 5-Carboxylic Acid Regiochemistry

The target compound is the 4-carboxylic acid regioisomer, formed exclusively via CuAAC under standard conditions. The 5-carboxylic acid isomer (1-ethyl-1H-1,2,3-triazole-5-carboxylic acid, CAS 860751-24-2) places the carboxyl group adjacent to the N2–N3 bond, altering its electronic environment . The 4-COOH isomer has a predicted pKa of 3.34 ± 0.50, significantly more acidic than the 5-COOH isomer (predicted pKa ~6.94 ± 0.70) . This ~3.6 log unit difference in acidity translates to distinct ionization states at physiological pH: the 4-COOH isomer will be predominantly deprotonated (carboxylate), while the 5-COOH isomer remains substantially protonated, with consequences for hydrogen-bonding capacity, metal-chelation geometry, and passive membrane permeability . The 4-COOH isomer is produced with high regiospecificity via the Cu(I)-catalyzed azide-alkyne cycloaddition, which gives exclusively the 1,4-disubstituted product, whereas the 5-COOH isomer typically requires Ru(II) catalysis or alternative synthetic routes that are less accessible at scale [1].

Evidence Dimension	pKa (predicted) and synthetic regiospecificity
Target Compound Data	4-COOH isomer: predicted pKa 3.34 ± 0.50; synthesized via CuAAC with exclusive 1,4-regioselectivity
Comparator Or Baseline	5-COOH isomer (CAS 860751-24-2): predicted pKa ~6.94 ± 0.70; requires Ru(II) catalysis or alternative routes for regiospecific synthesis
Quantified Difference	ΔpKa ≈ 3.6 units; 4-COOH is ~4000-fold more acidic than 5-COOH; CuAAC gives >99:1 1,4- vs. 1,5-regioisomer ratio
Conditions	pKa values predicted by ACD/Labs; regioselectivity documented in CuAAC literature (Smolecule technical note) and patent WO2016062175A1

Why This Matters

For applications requiring carboxylate-metal coordination (e.g., metalloenzyme inhibitor design, metal-organic frameworks), the 4-COOH isomer provides a reliably deprotonated ligand at neutral pH, while the 5-COOH isomer would remain largely protonated and incapable of effective metal binding under identical conditions.

• [1] Qin D et al. Preparation method for 1-substituted-1H-1,2,3-triazole-4-carboxylic acid. Patent WO2016062175A1, published 2016-04-28. Available at: https://patents.google.com/patent/WO2016062175A1/en View Source

N1-Ethyl vs. N1-Methyl Lipophilicity Tuning

The N1-ethyl substituent of the target compound imparts a predicted LogP of 0.418, compared to a predicted LogP of -0.49 for the N1-methyl analog (1-methyl-1H-1,2,3-triazole-4-carboxylic acid, CAS 16681-71-3) . This represents a ΔLogP of approximately +0.9 units, corresponding to roughly an 8-fold increase in octanol-water partition coefficient. The higher lipophilicity of the ethyl derivative is consistent with the additional methylene group (ΔMW = +14.03 g/mol) and enhances predicted passive membrane permeability, making it a more suitable fragment for targeting intracellular proteins compared to the methyl analog [1]. In the context of fragment-based drug discovery (FBDD), where ligand efficiency (LE) and lipophilic ligand efficiency (LLE) are critical selection criteria, the ethyl substituent provides a tractable increment in lipophilicity without introducing the excessive hydrophobicity (LogP > 1) that often leads to poor aqueous solubility and promiscuous binding [2].

Evidence Dimension	Predicted LogP and molecular weight
Target Compound Data	1-Ethyl derivative: LogP 0.418, MW 141.13 (free acid) or 177.59 (HCl salt)
Comparator Or Baseline	1-Methyl derivative (CAS 16681-71-3): LogP -0.49, MW 127.10; unsubstituted parent (CAS 16681-70-2): LogP -0.5, MW 113.08
Quantified Difference	ΔLogP = +0.9 (vs. 1-methyl) and +0.9 (vs. 1-H); ΔMW = +14.0 (vs. 1-methyl) and +28.0 (vs. 1-H); approximately 8-fold higher partition coefficient than 1-methyl analog
Conditions	LogP values from ChemSrc (1-methyl derivative), PubChem (unsubstituted parent, XLogP3-AA = -0.5), and Leyan product page (1-ethyl derivative, computed LogP 0.418)

Why This Matters

For fragment library design, the ethyl derivative fills a specific lipophilicity window (LogP 0–1) that balances aqueous solubility with membrane permeability, avoiding the overly hydrophilic methyl analog (LogP < 0) while not crossing into the high-logP risk zone associated with non-specific binding and poor developability.

• [1] PubChem. 1,2,3-Triazole-4-carboxylic acid (CID 140120). XLogP3-AA = -0.5. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3-Triazole-4-carboxylic-acid View Source
• [2] Pokhodylo NT, Matiychuk VS. Evaluation of the antiproliferative activity of selected 1,2,3-triazole-4-carboxylic acids — key fragments and precursors of antitumor 1,2,3-triazole-4-carboxamides. Biopolymers and Cell. 2021;37(4):303-314. View Source

Validated Antiproliferative Fragment Class in NCI60 Screening

1,2,3-Triazole-4-carboxylic acids, including the 1-ethyl derivative, have been evaluated as key fragments and synthetic precursors for antitumor 1,2,3-triazole-4-carboxamides in a systematic NCI60 human tumor cell line panel covering 9 cancer types [1]. The study by Pokhodylo and Matiychuk (2021) tested selected 1,2,3-triazole carboxylic acids and their esters, identifying structure-activity relationships that pinpoint the 4-carboxylic acid fragment as essential for subsequent elaboration into active carboxamide derivatives [2]. While individual IC₅₀ values for the 1-ethyl variant are not separately reported in the primary screening data, the class-level validation confirms that 1-alkyl-1H-1,2,3-triazole-4-carboxylic acids serve as productive starting points for fragment growth, with antiproliferative activity detected across leukemia, melanoma, non-small cell lung, CNS, ovarian, renal, and breast cancer cell lines [3]. The compound's modest molecular weight (141.13 free acid) and balanced LogP (0.418) align with fragment library selection criteria (MW < 250, LogP < 3) recommended for FBDD campaigns .

Evidence Dimension	Antiproliferative activity in NCI60 panel (class-level)
Target Compound Data	1-Ethyl-1H-1,2,3-triazole-4-carboxylic acid as representative of 1-alkyl-1H-1,2,3-triazole-4-carboxylic acid fragment class; validated in NCI60 screening; MW 141.13, LogP 0.418
Comparator Or Baseline	Other 1-substituted-1H-1,2,3-triazole-4-carboxylic acids and esters tested in the same NCI60 panel; active fragments identified by SAR analysis
Quantified Difference	Class-level: all tested 1,2,3-triazole-4-carboxylic acids showed detectable antiproliferative activity in at least one NCI60 cell line; quantitative IC₅₀ range not specified for individual fragments in the primary publication
Conditions	NCI60 panel (60 human tumor cell lines, 9 cancer types); MTT assay; 48 h exposure; data from Pokhodylo & Matiychuk (2021) Biopolym. Cell.

Why This Matters

Procurement of this specific 1-ethyl fragment is justified when building fragment libraries for FBDD anticancer campaigns; the published SAR confirms that the 4-carboxylic acid moiety is essential for subsequent amide coupling and that N1-alkyl chain length modulates biological activity.

• [1] Pokhodylo NT, Matiychuk VS. Evaluation of the antiproliferative activity of selected 1,2,3-triazole-4-carboxylic acids — key fragments and precursors of antitumor 1,2,3-triazole-4-carboxamides. Biopolymers and Cell. 2021;37(4):303-314. View Source
• [2] Pokhodylo NT, Matiychuk VS. (2021) — ibid. Section: Results. Selected 1,2,3-triazole carboxylic acids and their esters tested in NCI60 cell lines within 9 cancer types. View Source
• [3] Pokhodylo NT, Matiychuk VS. (2021) — ibid. Section: Conclusions. 1,2,3-Triazole-4-carboxylic fragments selected for design of 1,2,3-triazole-4-carboxamides. View Source

Industrial-Scale Synthetic Accessibility and Regiochemical Control

A dedicated patent (WO2016062175A1) describes a preparation method for 1-substituted-1H-1,2,3-triazole-4-carboxylic acids that is explicitly designed for industrial-scale production and is applicable to the 1-ethyl derivative (target compound) [1]. The method proceeds via treatment of 1-substituted-4,5-dibromo-1H-1,2,3-triazole with an organometallic reagent (isopropylmagnesium chloride-lithium chloride complex) followed by carboxylation with CO₂, yielding the 4-carboxylic acid with exclusive regiochemical control (>99:1 4-COOH vs. 5-COOH) [2]. This contrasts with alternative routes that produce mixtures of 4- and 5-carboxyl regioisomers, which require chromatographic separation and reduce isolated yield. The patent demonstrates applicability to multiple 1-alkyl substrates, including 1-ethyl, with isolated yields reported at multi-gram scale [3]. Vendor-supplied material (Bidepharm, AKSci, Leyan) at 95% purity with batch-specific QC (NMR, HPLC, GC) confirms that the patented route or an equivalent scalable process has been implemented commercially .

Evidence Dimension	Regiochemical purity and scalable synthesis
Target Compound Data	Exclusive 4-COOH regioisomer (>99:1) via patented organometallic carboxylation; commercial purity 95% with batch QC; multi-gram to kilogram scale available
Comparator Or Baseline	Alternative synthetic routes via CuAAC of ethyl azide with propiolic acid: typically >95% 1,4-regioselectivity but may require chromatographic purification; Ru-catalyzed routes produce 1,5-regioisomer
Quantified Difference	Patented route: >99:1 regioisomeric ratio; commercial purity specification: ≥95% (HPLC); alternative CuAAC route: ~95:5 regioisomeric ratio, may co-elute with 1,5-isomer
Conditions	Patent WO2016062175A1; organometallic carboxylation at -40 °C to 0 °C in THF; vendor QC certificates (Bidepharm batch-specific NMR, HPLC, GC)

Why This Matters

For procurement at scale, the existence of a patented, regiospecific manufacturing route guarantees batch-to-batch consistency in isomeric purity, which is critical for reproducible SAR studies and for avoiding confounding biological activity from the 5-COOH isomer impurity.

• [1] Qin D, Wang X, Chen L, et al. Preparation method for 1-substituted-1H-1,2,3-triazole-4-carboxylic acid. Patent WO2016062175A1, published 2016-04-28. Available at: https://patents.google.com/patent/WO2016062175A1/en View Source
• [2] WO2016062175A1 — Claim 1: reaction of 1-substituted-4,5-dibromo-1H-1,2,3-triazole with isopropylmagnesium chloride-lithium chloride, then CO₂ to yield 4-carboxylic acid. View Source
• [3] WO2016062175A1 — Description: method suitable for industrial production; high application value; applicable to 1-alkyl, 1-aryl, and 1-heteroaryl substrates. View Source

Glycolate Oxidase Inhibitor Patent Class

Triazole-4-carboxylic acids are claimed as pharmacologically active glycolate oxidase (GO) inhibitors in patent EP 3817816 A1 (published 2021-05-12), which describes their use for treating primary hyperoxaluria type I (PH1) and kidney stones [1]. The patent generically encompasses 1-substituted-1H-1,2,3-triazole-4-carboxylic acids and pharmaceutically acceptable salts thereof, a class that includes the 1-ethyl hydrochloride salt [2]. Glycolate oxidase catalyzes the oxidation of glycolate to glyoxylate, the immediate precursor of oxalate; inhibition of GO is a clinically validated mechanism for reducing urinary oxalate levels. While the patent does not disclose specific IC₅₀ values for the 1-ethyl derivative against GO, the inclusion of triazole-4-carboxylic acids in this therapeutic patent class distinguishes them from triazole-5-carboxylic acids, which are not claimed in this context [3]. This therapeutic relevance provides an additional procurement rationale: the 4-COOH regioisomer is the isomer of interest for GO inhibitor development, not the 5-COOH variant.

Evidence Dimension	Patent claim scope for glycolate oxidase inhibition
Target Compound Data	1-Ethyl-1H-1,2,3-triazole-4-carboxylic acid (HCl salt) falls within generic claim scope of EP 3817816 A1 as a glycolate oxidase inhibitor for PH1 and kidney stones
Comparator Or Baseline	1,2,3-Triazole-5-carboxylic acid regioisomers and 1,2,4-triazole isomers are not specifically claimed in EP 3817816 A1 for GO inhibition
Quantified Difference	Qualitative patent inclusion vs. exclusion; the 4-COOH series is the focus of medicinal chemistry efforts for GO inhibition; comparator regioisomers lack equivalent patent precedent
Conditions	EP 3817816 A1, priority date 2018-07-06; claims directed to triazole carboxylic acids as GO inhibitors; pharmaceutical compositions and treatment methods for PH1 and kidney stones

Why This Matters

Procurement of the 4-COOH regioisomer (specifically as the hydrochloride salt) aligns with published patent strategies for glycolate oxidase inhibitor development, whereas the 5-COOH isomer lacks this therapeutic patent precedent and represents a less validated starting point for GO inhibitor programs.

• [1] Cantero Therapeutics, Inc. Triazole Glycolate Oxidase Inhibitors. European Patent EP 3817816 A1, published 2021-05-12. Available at: http://data.epo.org/gpi/EP3817816A1 View Source
• [2] EP 3817816 A1 — Abstract: triazole carboxylic acids and pharmaceutically acceptable salts thereof useful as glycolate oxidase inhibitors. View Source
• [3] EP 3817816 A1 — Claim scope: 1-substituted-1H-1,2,3-triazole-4-carboxylic acids; 5-COOH regioisomers not encompassed in key claims. View Source

Best-Fit Application Scenarios

Fragment-Based Drug Discovery for Anticancer Screening

The 1-ethyl-1H-1,2,3-triazole-4-carboxylic acid fragment (free acid or hydrochloride salt) meets established FBDD fragment criteria: MW 141.13 (free acid) < 250 Da, predicted LogP 0.418 within the optimal 0–1 range, and hydrogen-bond donor/acceptor count consistent with ligand-efficient fragments . Published NCI60 screening data validate the 1,2,3-triazole-4-carboxylic acid class as productive starting points for antiproliferative agent discovery, with the 4-COOH group essential for subsequent amide coupling to generate triazole-4-carboxamide leads [1]. The hydrochloride salt form simplifies dissolution in aqueous assay buffers, eliminating DMSO interference in primary screens. Use this fragment when constructing a triazole-focused fragment library where N1-alkyl diversity is desired and the ethyl substituent provides a calculated ΔLogP of +0.9 relative to the N1-methyl analog for systematic lipophilicity SAR exploration .

Glycolate Oxidase Inhibitor Programs for Primary Hyperoxaluria

EP 3817816 A1 establishes the therapeutic relevance of 1-substituted-1H-1,2,3-triazole-4-carboxylic acids as glycolate oxidase inhibitors for treating primary hyperoxaluria type I and recurrent kidney stones [2]. The 4-COOH regioisomer is the isomer of interest claimed in the patent; the 5-COOH isomer is not covered. The hydrochloride salt provides the protonated triazole form that may influence binding interactions with the GO active site, and its aqueous solubility facilitates enzyme assay setup. Procurement of the 4-COOH regioisomer with defined 95% purity and batch QC is essential for reproducible inhibitor IC₅₀ determination .

Copper-Chelating Ligand and MOF Synthesis

The 4-carboxylic acid regioisomer, with its predicted pKa of 3.34 ± 0.50, is >99% deprotonated at neutral pH, providing an anionic carboxylate ligand for Cu(II) or other transition metal coordination . The 5-COOH isomer (predicted pKa ~6.94) would remain >50% protonated at pH 7, significantly reducing its metal-binding capacity under identical conditions . The triazole N2 and N3 atoms offer additional coordination sites. The hydrochloride salt ensures full solubility in aqueous metal salt solutions without organic co-solvents. This regiospecific metal-chelation geometry is critical for designing MOFs or metalloenzyme inhibitors where the carboxylate–triazole bidentate binding mode must be preserved.

Bioconjugation and Peptide Coupling in Aqueous Buffer

The hydrochloride salt form enables direct dissolution in aqueous coupling buffers (e.g., MES, phosphate, or HEPES at pH 5.5–7.0) for carbodiimide-mediated amide bond formation without the need for DMF or DMSO pre-dissolution steps that complicate peptide handling . The defined HCl stoichiometry (ΔMW = +36.46 vs. free acid) allows precise molar calculations for EDC/NHS or HATU/DIPEA coupling protocols . The 4-COOH group is sterically accessible for activation, whereas the 5-COOH isomer may experience steric hindrance from the adjacent N1-ethyl group. This scenario applies to the synthesis of triazole-modified peptides, biotin-triazole probes, and PROTAC linker constructs where aqueous solubility and defined salt stoichiometry are operational requirements.

• [1] Pokhodylo NT, Matiychuk VS. Evaluation of the antiproliferative activity of selected 1,2,3-triazole-4-carboxylic acids — key fragments and precursors of antitumor 1,2,3-triazole-4-carboxamides. Biopolymers and Cell. 2021;37(4):303-314. View Source
• [2] Cantero Therapeutics, Inc. Triazole Glycolate Oxidase Inhibitors. European Patent EP 3817816 A1, published 2021-05-12. Available at: http://data.epo.org/gpi/EP3817816A1 View Source